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Compound of Interest

Compound Name: AM-211 sodium

CAS No.: 1263077-74-2

Cat. No.: B605371 Get Quote

Senior Application Scientist Desk Subject: Troubleshooting Solubility, Stability, and

Bioavailability of AM-211 Sodium Last Updated: February 2026

Executive Summary & Mechanism of Variability
The Core Issue: AM-211 is a lipophilic weak acid. The "Sodium" form is a salt engineered to

improve water solubility. However, this salt is thermodynamically unstable in physiological

buffers (pH 7.4). The Phenomenon: When AM-211 Sodium is dissolved in aqueous media, it is

prone to disproportionation. If the local pH drops below the compound's pKa (typically ~4.5–5.5

for this class), the salt converts back to the insoluble "free acid" form. This results in invisible

micro-precipitation, leading to:

In Vitro: erratic IC50 values due to lower effective concentration.

In Vivo: low oral bioavailability (Variability in

) due to stomach precipitation.

Visualizing the Instability Pathway
The following diagram illustrates the "Crash-Out" mechanism that causes experimental failure.
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Figure 1: The Disproportionation Pathway. AM-211 Sodium remains soluble only if the micro-

environment pH stays sufficiently above its pKa. Addition to neutral buffers often triggers rapid

precipitation.

Module 1: In Vitro Assay Troubleshooting
Context: Cell-based assays (Calcium flux, cAMP) or Binding assays.

FAQ: Why does my IC50 shift between batches?
Answer: This is likely due to plastic adsorption or solvent shock. The free acid form of AM-211

is highly lipophilic (LogP > 4). If the sodium salt hydrolyzes even slightly, the free acid binds to

polystyrene plates, effectively reducing the concentration the cells "see."

Troubleshooting Protocol: The "Double-Solvent" Method
Do not dissolve AM-211 Sodium directly into media. Use this self-validating protocol:
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Step Action Mechanistic Reason

1

Prepare Stock: Dissolve AM-

211 Sodium in 100% DMSO to

10 mM.

Prevents hydrolysis. DMSO

stabilizes the ionized form

better than water.

2

Intermediate Dilution: Dilute

stock 1:10 into PBS + 0.1%

BSA (Fatty Acid Free).

BSA acts as a "molecular

chaperone," sequestering the

lipophilic drug and preventing

plastic adsorption.

3
Final Addition: Add

intermediate to cell media.

Ensures the drug remains in

solution during the transition to

pH 7.4.

Critical Check: If your solution turns cloudy (turbid) upon adding to PBS, the salt has crashed

out. Solution: Increase BSA concentration to 0.5% or switch to a cyclodextrin carrier (see

below).

Module 2: In Vivo Formulation Guide
Context: Oral (PO) or Intraperitoneal (IP) dosing in rodents.

FAQ: Why is the bioavailability so variable in my PK
study?
Answer: The "Sodium" salt reacts with stomach acid (pH 1–2). Upon oral gavage, AM-211
Sodium instantly converts to the insoluble free acid, forming large aggregates that are poorly

absorbed.

Validated Vehicle Matrix
Select the vehicle based on your route of administration.
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Route
Recommended
Vehicle

Preparation
Method

Stability Rating

Oral (PO)

0.5% Methylcellulose

(MC) + 0.1% Tween

80

Suspend the Free

Acid form (not

Sodium) or allow

Sodium to precipitate

into a fine suspension.

⭐⭐⭐⭐ (High

consistency)

IV / IP

10% HP-β-CD

(Hydroxypropyl-beta-

cyclodextrin)

Dissolve AM-211

Sodium in water

containing CD. Adjust

pH to 8.0 if needed.

⭐⭐⭐⭐⭐ (Best

for solubility)

SC
PEG400 / Saline

(30:70)

Dissolve in PEG400

first, then slowly add

saline.

⭐⭐ (Risk of

precipitation at

injection site)

Protocol: Preparing the Cyclodextrin Complex (The
"Gold Standard")

Prepare a 20% (w/v) HP-β-CD solution in sterile water.

Add AM-211 Sodium powder slowly while vortexing.

Sonication: Sonicate at 40°C for 20 minutes.

pH Check: Check pH. If < 7.0, adjust carefully with 0.1N NaOH to pH 7.5–8.0.

Filtration: Sterile filter (0.22 µm PVDF). Note: If filter clogs, the drug is not dissolved. Do not

force it.

Module 3: Storage & Handling
FAQ: My powder turned into a sticky gum. Is it usable?
Answer:No. AM-211 Sodium is hygroscopic. It absorbs atmospheric moisture, which initiates

hydrolysis (turning it back to the acid) and alters the molecular weight.
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Correction: You cannot accurately weigh this "gum."

Prevention: Store solid AM-211 Sodium in a desiccator at -20°C. Warm to room temperature

before opening the vial to prevent condensation.

Decision Tree: Troubleshooting Experimental Data
Use this logic flow to diagnose "bad data" related to AM-211.

Problem: High Variability in Data

Are you using DMSO stock?

Are you using Low-Binding Plastics?

Yes

Action: Switch to 100% DMSO Stock
Store at -20C

No (Aqueous Stock)

In Vivo: Did you use Cyclodextrin?

Yes

Action: Use Glass or
Low-Binding Polypropylene

No

Investigate Biological Variance
(Receptor Expression)

Yes

Action: Switch to 10% HP-beta-CD
or MC/Tween Suspension

No (Saline/PBS only)

Click to download full resolution via product page

Figure 2: Diagnostic Logic for AM-211 Variability. Follow the path to identify the

physicochemical root cause.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy AM-211 | 1175526-27-8 | >98% [smolecule.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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